2-Nitro-4-(trifluoromethyl)benzamide
Overview
Description
2-Nitro-4-(trifluoromethyl)benzamide, also known as NTFB, is a chemical compound that has shown promising results in scientific research. It is a derivative of 4-nitrobenzamide and has been studied extensively for its potential applications in various fields.
Scientific Research Applications
Precursor in Synthesis of Antitubercular Drugs
2-Nitro-4-(trifluoromethyl)benzamide has been identified as a precursor in the synthesis of 8-nitro-1,3-benzothiazin-4-ones, a new class of antituberculosis drugs. The molecular structures of such compounds have been characterized to support their potential as drug candidates (Richter et al., 2021).
Development of Polymers
It has been used in the synthesis of new poly(arylene ether amide)s with trifluoromethyl pendent groups. These polymers have been reported to possess high molecular weights and are soluble in common organic solvents, indicating potential applications in materials science (Lee & Kim, 2002).
Crystal Structure Analysis
The crystal structure of 2-Nitro-N-(4-nitrophenyl)benzamide, a compound structurally related to this compound, has been extensively studied. This includes insights into its molecular configuration and intermolecular interactions, which are vital for understanding its potential applications (Saeed et al., 2008).
Inhibition Studies in Corrosion
Studies have explored the impact of nitro substituents on benzamide derivatives, including those similar to this compound, in the context of corrosion inhibition. These findings are crucial for industrial applications, particularly in protecting metals against corrosion (Mishra et al., 2018).
Synthesis and Antimicrobial Activity
Nitro-substituted benzamides, similar to this compound, have been synthesized and evaluated for antimicrobial and antifungal activities. Their activity against specific bacterial strains has implications for pharmaceutical research and development (Paraskevopoulos et al., 2015).
Computational Studies
Computational studies have been conducted on compounds structurally similar to this compound. These studies include vibrational frequency analysis and hyperpolarizability calculations, which are significant for applications in non-linear optics (Yohannan et al., 2009).
Properties
IUPAC Name |
2-nitro-4-(trifluoromethyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3N2O3/c9-8(10,11)4-1-2-5(7(12)14)6(3-4)13(15)16/h1-3H,(H2,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LIDIBDAQJHIRBO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)[N+](=O)[O-])C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30379690 |
Source
|
| Record name | 2-nitro-4-(trifluoromethyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30379690 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
22227-55-0 |
Source
|
| Record name | 2-nitro-4-(trifluoromethyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30379690 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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